Cas no 845895-95-6 (5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile)

5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile structure
845895-95-6 structure
Product Name:5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile
CAS No:845895-95-6
MF:C7H2Cl2N4
MW:213.023578166962
MDL:MFCD17392854
CID:1003531
PubChem ID:45480447
Update Time:2024-12-09

5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • 5,7-Dichloropyrazolo[1,5-a]-pyrimidine-3-carbonitrile
    • Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 5,7-dichloro-
    • C7H2Cl2N4
    • SB16174
    • TRA0074537
    • FCH1359319
    • EN001997
    • SY011921
    • AX8226149
    • AB0026970
    • W8736
    • ST24023693
    • H112562
    • 5,7-Dichloro-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • 5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile (ACI)
    • Z1269129165
    • 5 pound not7-Dichloropyrazolo[1 pound not5-a]pyrimidine-3-carbonitrile
    • 845895-95-6
    • CS-W018735
    • SCHEMBL15288383
    • MFCD17392854
    • DS-15999
    • AKOS015998713
    • EN300-3184361
    • DB-076087
    • DTXSID20670380
    • MDL： MFCD17392854
    • Inchi： 1S/C7H2Cl2N4/c8-5-1-6(9)13-7(12-5)4(2-10)3-11-13/h1,3H
    • InChI Key： KDFQVEDUSUYBCO-UHFFFAOYSA-N
    • SMILES： N#CC1=C2N(C(=CC(=N2)Cl)Cl)N=C1

Computed Properties

  • Exact Mass: 211.96600
  • Monoisotopic Mass: 211.9656515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54
  • XLogP3: 2

Experimental Properties

  • Density: 1.72
  • PSA: 53.98000
  • LogP: 1.90778

5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile Security Information

5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB439419-250 mg
5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile; .
 845895-95-6
250MG
 €83.40 2023-07-18
abcr
AB439419-1 g
5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile; .
 845895-95-6
1g
 €135.50 2023-07-18
abcr
AB439419-5 g
5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile; .
 845895-95-6
5g
 €345.60 2023-07-18
abcr
AB439419-10 g
5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile; .
 845895-95-6
10g
 €570.60 2023-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D848367-250mg
5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile
 845895-95-6 97%
250mg
 ￥112.50 2022-01-11
TRC
D069610-1g
5,7-Dichloropyrazolo[1,5-a]-pyrimidine-3-carbonitrile
 845895-95-6
1g
 $ 210.00 2022-06-06
TRC
D069610-2.5g
5,7-Dichloropyrazolo[1,5-a]-pyrimidine-3-carbonitrile
 845895-95-6
2.5g
 $ 315.00 2022-06-06
TRC
D069610-5g
5,7-Dichloropyrazolo[1,5-a]-pyrimidine-3-carbonitrile
 845895-95-6
5g
 $ 675.00 2022-06-06
Chemenu
CM166573-1g
5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile
 845895-95-6 95+%
1g
 $71 2021-08-05
Chemenu
CM166573-5g
5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile
 845895-95-6 95+%
5g
 $270 2021-08-05

5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile Production Method

Production Method 1

105-53-3 105-53-3
16617-46-2 16617-46-2
845895-95-6 845895-95-6
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  18 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
1.3 Reagents: N,N-Dimethylaniline ,  Phosphorus oxychloride ;  18 h, reflux
Reference
Mitogen-Activated Protein Kinase-Activated Protein Kinase 2 (MAPKAP-K2) as an Antiinflammatory Target: Discovery and in Vivo Activity of Selective Pyrazolo[1,5-a]pyrimidine Inhibitors Using a Focused Library and Structure-Based Optimization Approach
Kosugi, Tomomi; et al, Journal of Medicinal Chemistry, 2012, 55(15), 6700-6715

5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile Raw materials

5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile Preparation Products

5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carbonitrile Related Literature

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